Cas no 28418-38-4 ((2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid, E)

• Product Name: (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid, E
• CAS No: 28418-38-4
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 4643761
• PubChem ID: 83764652
• Update Time: 2025-09-20

(2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid, E Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid
• (2E)-3-(1,3-oxazol-4-yl)prop-2-enoic acid, E
• (E)-3-(Oxazol-4-yl)acrylic acid

• Inchi： 1S/C6H5NO3/c8-6(9)2-1-5-3-10-4-7-5/h1-4H,(H,8,9)/b2-1+
• InChI Key： QNLZFVHPBRIIKI-OWOJBTEDSA-N
• SMILES： C(O)(=O)/C=C/C1=COC=N1

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles